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Compound of Interest

Compound Name: Tolpyralate

Cat. No.: B1419106

Initial field trials for the herbicide Tolpyralate have demonstrated its high efficacy in controlling
a wide range of broadleaf and annual grass weeds in corn. As a 4-hydroxyphenylpyruvate
dioxygenase (HPPD) inhibitor, Tolpyralate disrupts carotenoid biosynthesis in susceptible
plants, leading to bleaching of new growth and eventual plant death.[1][2][3][4] This technical
guide provides an in-depth overview of the initial field trial results, experimental protocols, and
the herbicide's mode of action.

Efficacy Data from Field Trials

Tolpyralate has been evaluated in numerous field studies, both alone and in combination with
other herbicides, such as atrazine. The quantitative data from these trials, summarized below,
highlight its effectiveness against several key weed species.

Table 1: Efficacy of Tolpyralate (Alone) on Various Weed Species
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Effective Dose

. Common for 90% Visual Control
Weed Species Reference
Name Control (ED90) (%)
(g ai/ha)
Amaranthus Common
19-31 90 [5]
tuberculatus Waterhemp
Chenopodium Common
19-31 90 [5]
album Lambsquarters
Abutilon
) Velvetleaf 19-31 90 [5]
theophrasti
Lamium )
, Henbit 19-31 90 [5]
amplexicaule
Ambrosia Common
o <15.5 90 [6]
artemisiifolia Ragweed
Amaranthus )
Redroot Pigweed <15.5 90 [6]
retroflexus
Setaria viridis Green Foxtail <15.5 90 [6]
Amaranthus
Amaranthus spp. ) N/A 93-99.8 [7]
species
) ) Hairy
Bidens pilosa ) N/A 94-99 [7]
Beggarticks
Grasses Various Annual
N N/A 81-99 [7]
(unspecified) Grasses

Table 2: Enhanced Efficacy of Tolpyralate in Combination with Atrazine
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ED90 of Tolpyralate

Weed Species Common Name with Atrazine (g Reference
ai/ha)

Amaranthus 11-17 (+ 560 g ai/ha
Common Waterhemp ) [5]

tuberculatus Atrazine)

) Common 11-17 (+ 560 g ai/ha

Chenopodium album ) [5]

Lambsquarters Atrazine)

) ) 11-17 (+ 560 g ai/ha
Abutilon theophrasti Velvetleaf ) [5]
Atrazine)

) ) ) 11-17 (+ 560 g ai/ha
Lamium amplexicaule Henbit ) [5]
Atrazine)

. ) <13.1 (+ 436 g ai/ha
All species in study Various ) [6]
Atrazine)

Studies have shown that tank-mixing Tolpyralate with atrazine can enhance its efficacy and
broaden the spectrum of controlled weeds.[5][8] The addition of atrazine, a photosystem Il
inhibitor, appears to have a synergistic effect with Tolpyralate.[5]

Experimental Protocols

The following outlines a typical experimental protocol for evaluating the efficacy of Tolpyralate
in a field setting.

1. Site Selection and Preparation:
» Field trials are conducted in locations with a known history of target weed infestations.[9]

o Standard agronomic practices for the crop (e.g., corn) are followed, including fertilization and
tillage.[9]

» Plots are typically arranged in a randomized complete block design with multiple replications.

[7]

2. Herbicide Application:
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o Tolpyralate is applied post-emergence to actively growing weeds.[10]
o Application rates are varied to determine the effective dose.[5]
» Herbicides are applied using calibrated sprayers to ensure uniform coverage.[4]

o Treatments may include Tolpyralate alone, Tolpyralate tank-mixed with adjuvants or other
herbicides like atrazine, a weed-free control, and an untreated control.[8]

3. Data Collection and Analysis:

e Visual weed control is assessed at specified intervals after application (e.g., 1, 2, 4, and 8
weeks after application).[9]

e Crop injury is also visually assessed.[7]

» Weed density and biomass may be measured by collecting samples from quadrats within
each plot.

o Crop yield is often measured at the end of the growing season to assess the impact of weed
control on crop performance.[7]

o Data are subjected to statistical analysis, such as Analysis of Variance (ANOVA), to
determine significant differences between treatments.[7]

Mode of Action and Signaling Pathway

Tolpyralate is classified as a Group 27 herbicide and functions by inhibiting the 4-
hydroxyphenylpyruvate dioxygenase (HPPD) enzyme.[1][10] This enzyme is a key component
in the biochemical pathway responsible for the synthesis of plastoquinone and tocopherols,
which are essential for carotenoid production.[2][3] Carotenoids protect chlorophyll from photo-
oxidation. By inhibiting HPPD, Tolpyralate disrupts this protective mechanism, leading to the
destruction of chlorophyll by sunlight, which manifests as a characteristic bleaching of the plant
tissue.[2][3] While complete weed death may take up to two weeks, the inhibition of growth and
competitive ability occurs shortly after application.[10]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1419106?utm_src=pdf-body
https://downloads.regulations.gov/EPA-HQ-OPP-2015-0405-0013/content.pdf
https://www.ccsenet.org/journal/index.php/jas/article/view/0/36796
https://pmc.ncbi.nlm.nih.gov/articles/PMC8175215/
https://www.benchchem.com/product/b1419106?utm_src=pdf-body
https://www.benchchem.com/product/b1419106?utm_src=pdf-body
https://www.cambridge.org/core/journals/weed-technology/article/abs/timeofday-effect-on-weed-control-efficacy-with-tolpyralate-plus-atrazine/107E6B064A288E4501B8F212F7E8144E
https://bioone.org/journals/weed-technology/volume-36/issue-2/wet.2022.14/Enhancement-of-tolpyralate-efficacy-with-adjuvants/10.1017/wet.2022.14.full
https://www.researchgate.net/publication/383220603_Efficacy_of_tolpyralate_to_control_weeds_in_corn_post-emergence
https://www.researchgate.net/publication/383220603_Efficacy_of_tolpyralate_to_control_weeds_in_corn_post-emergence
https://www.researchgate.net/publication/383220603_Efficacy_of_tolpyralate_to_control_weeds_in_corn_post-emergence
https://www.benchchem.com/product/b1419106?utm_src=pdf-body
https://www.mda.state.mn.us/sites/default/files/inline-files/nair-tolpyralate.pdf
https://downloads.regulations.gov/EPA-HQ-OPP-2015-0405-0013/content.pdf
https://www.chemicalbook.com/article/tolpyralate-synthesis-application-and-mode-of-action.htm
https://www.iskweb.co.jp/eng/products/pdf/international_Tolpyralate.pdf?0418
https://www.benchchem.com/product/b1419106?utm_src=pdf-body
https://www.chemicalbook.com/article/tolpyralate-synthesis-application-and-mode-of-action.htm
https://www.iskweb.co.jp/eng/products/pdf/international_Tolpyralate.pdf?0418
https://downloads.regulations.gov/EPA-HQ-OPP-2015-0405-0013/content.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1419106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Tyrosine

4-Hydroxyphenylpyruvate
(HPPA)

| ]
~=#1 Chiorophyll Protection i (without protection)
!

HPPD Enzyme

Click to download full resolution via product page

Caption: Mode of action of Tolpyralate, an HPPD inhibitor.
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Caption: A typical workflow for a Tolpyralate field efficacy trial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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